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Compound of Interest

Compound Name: Acid Yellow 220

Cat. No.: B1660042

This guide provides a detailed comparison of Acid Yellow 220 with other classes of acid dyes
used for dyeing wool. The information is intended for researchers and professionals in textile
science and drug development, offering objective performance data and standardized
experimental protocols to aid in dye selection and evaluation.

Introduction to Acid Dyes for Wool

Acid dyes are a class of anionic dyes, soluble in water, primarily used for dyeing protein fibers
such as wool, silk, and nylon.[1][2] Their name is derived from their application in an acidic dye
bath, which is necessary to facilitate the dye's affinity for the fiber.[3][4] The process involves
the protonation of amino groups in the wool fiber under acidic conditions, creating positively
charged sites that bond with the negatively charged dye anions through electrostatic
interactions, hydrogen bonds, and van der Waals forces.[5][6]

Acid dyes are generally categorized into three main classes based on their molecular structure,
application, and fastness properties:

e Leveling Acid Dyes: These have small molecules, good migration ability, and provide even
coloration but generally exhibit lower wet fastness.[2]

» Milling Acid Dyes: With medium to large molecular sizes, these dyes offer better wet fastness
properties, making them suitable for materials that require frequent washing.[2][7]
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o Metal-Complex Acid Dyes: These are large molecules where the dye is complexed with a

metal ion (typically chromium or cobalt). They provide excellent light and wet fastness but

sometimes produce duller shades.[2]

Acid Yellow 220 is a specific acid dye used for wool, leather, and nylon, known for its good

fastness and dispersion properties.[8]

Performance Data of Acid Yellow 220

Quantitative fastness data for Acid Yellow 220 has been reported by manufacturers. The

following table summarizes its performance characteristics based on standardized testing

scales, where a higher number typically indicates better performance.

Table 1: Reported Fastness Properties of Acid Yellow 220

Performance Metric Rating Description

) Excellent resistance to fading
Light Fastness 7-8 )

upon light exposure.[8]
Washing Fastness (Staining - . Negligible staining on adjacent
Cotton) cotton fabric.[8]
Washing Fastness (Staining - c Negligible staining on adjacent
Nylon) nylon fabric.[8]
Washing Fastness (Color . No significant change in color
Change) after washing.[8]
_ Excellent resistance to color

Rubbing Fastness (Dry) 5

transfer when rubbed dry.[8]

Fastness to Chlorinated Water
(50mgl/L)

Poor to moderate resistance to

chlorinated water.[8]

Note: Fastness is typically rated on a scale of 1 to 5 (for washing/rubbing) or 1 to 8 (for light),

with the higher number indicating better fastness.

Comparative Analysis with Acid Dye Classes
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While direct experimental comparisons between Acid Yellow 220 and other specific dyes are

not readily available in public literature, a comparison can be made based on its properties

relative to the general acid dye classes. With its high light and washing fastness ratings, Acid

Yellow 220 exhibits characteristics most consistent with Milling or Metal-Complex Acid Dyes.

Table 2: General Comparison of Acid Dye Classes for Wool Dyeing

Metal-Complex

Property Leveling Dyes Milling Dyes

Dyes
Molecular Size Small Medium to Large Very Large
Leveling/Migration Excellent Moderate Poor
Wet Fastness Poor to Moderate Good Excellent
Light Fastness Moderate to Good Good Excellent
Color Brilliance Bright Bright Often Duller

Strongly Acidic (pH

Dyeing pH
yeingp 2.5-4)

Weakly Acidic (pH 4-
5.5)

Weakly Acidic to
Neutral (pH 4-7)

Glauber's Salt for
Electrolyte Use )
leveling

Ammonium
Acetate/Sulfate

Ammonium
Acetate/Sulfate

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of dye performance. The

following are standardized protocols for key experiments in wool dyeing.

Experimental Workflow Diagram
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1. Preparation
Scour Wool
(Remove impurities)

Prepare Dyebath
(Dye, Water, Auxiliaries)

2. Dyeing Process

Immerse Wool in Dyebath

Add Acid
(e.g., Acetic Acid)

Raise Temperature
(to ~100°C)

Hold for 45-60 min

3. Post-Treatment

Cool Down

Rinse Thoroughly

Dry Sample

Measure Exhaustion
(Spectrophotometry)

Wash Fastness Test
(SO 105-C06)

Light Fastness Test
(ISO 105-B02)

Perspiration Test
(AATCC TM15)

Click to download full resolution via product page

Fig. 1: Experimental workflow for wool dyeing and fastness testing.
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A. Protocol for Colorfastness to Washing (ISO 105-C06)

This test assesses the resistance of the textile's color to domestic or commercial laundering
procedures.[9]

Specimen Preparation: Cut a 100 mm x 40 mm specimen of the dyed wool.[9][10] Sew it
along one of the shorter edges to a multi-fiber adjacent fabric of the same size.[9] The multi-
fiber fabric typically includes strips of common fibers like acetate, cotton, nylon, polyester,
acrylic, and wool.

Solution Preparation: Prepare a wash solution containing 4 g/L ECE phosphate reference
detergent and 1 g/L sodium perborate in grade 3 water.[9][11]

Washing Procedure:

o Place the specimen assembly in a stainless steel container with the specified number of
steel balls (e.g., 10 for test A2S).[9][10]

o Add the necessary volume of the pre-heated wash solution (e.g., 150 ml for test A2S).[9]

o Treat the specimen in a laundering machine (e.g., a Rotawash) for the specified time and
temperature (e.g., 40 minutes at 40°C for test A2S).[9][11]

Rinsing and Drying: After the cycle, remove the specimen, rinse it twice in grade 3 water, and
then squeeze out excess water.[10] Dry the specimen in warm air not exceeding 60°C.[10]

Assessment: Evaluate the change in color of the dyed specimen and the degree of staining
on each strip of the multi-fiber fabric using the standard Grey Scales under controlled lighting

conditions.

B. Protocol for Colorfastness to Light (ISO 105-B02)

This method determines the resistance of the color of textiles to the action of an artificial light
source representative of natural daylight.[12][13]

o Apparatus: A xenon arc lamp fading apparatus is used, equipped with filters to simulate
daylight through window glass.[12][14]
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e Specimen Preparation: Mount the dyed wool specimen on a card, partially covering it with an
opague mask.

o Reference Materials: Simultaneously expose a set of Blue Wool References (graded 1-8,
where 8 is the highest fastness) alongside the test specimen.[13][14]

o Exposure: Place the specimens in the apparatus and expose them to the xenon arc light
under controlled conditions of temperature and humidity.[12]

o Assessment: Periodically inspect the specimen. The lightfastness rating is determined by
identifying which Blue Wool Reference shows a similar degree of fading (color change) as
the test specimen.[14] The assessment is done by comparing the exposed and unexposed
portions of the specimen and references using the Grey Scale for assessing change in color.
[15]

C. Protocol for Colorfastness to Perspiration (AATCC
TM15)

This test evaluates the colorfastness of textiles to the effects of simulated human perspiration.
[16][17][18]

e Specimen Preparation: Create a composite specimen by placing the 100 mm x 40 mm dyed
sample between two undyed adjacent fabrics.

o Solution Preparation: Prepare an artificial acid perspiration solution containing L-histidine
monohydrochloride monohydrate, sodium chloride, and disodium hydrogen orthophosphate
dodecahydrate, adjusted to a specific pH.[17]

e Procedure:

o Thoroughly wet the composite specimen in the perspiration solution for 30 minutes.[17]
[18]

o Pass the specimen through a wringer to achieve a wet weight of 2.25 + 0.05 times its dry
weight.[18]
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o Place the specimen between the plates of a perspiration tester and apply a pressure of
12.5 kPa.[17][19]

 Incubation: Heat the loaded tester in an oven at 38 + 1°C for 6 hours.[16][18]

e Drying and Assessment: Remove the specimen, separate the fabrics, and dry them in warm
air not exceeding 60°C.[17] Evaluate the color change of the specimen and the staining of
the adjacent fabrics using the Grey Scales.[19]

D. Protocol for Dye Exhaustion and Fixation
Measurement

This protocol quantifies the amount of dye that moves from the dyebath onto the fiber.

» Dyeing: Perform the dyeing process as described in the workflow. Before adding the wool,
take an initial sample of the dyebath. After the dyeing process is complete and the bath has
cooled, take a final sample of the exhaust liquor.

» Calibration Curve: Prepare a series of standard solutions of the acid dye of known
concentrations. Measure the absorbance of each solution at the dye's maximum absorption
wavelength (Amax) using a UV-Vis spectrophotometer. Plot absorbance versus concentration
to create a calibration curve.

o Measurement: Dilute the initial and final dyebath samples with distilled water to bring their
absorbance within the range of the calibration curve. Measure the absorbance of these
diluted samples.

e Calculation:

o Use the calibration curve to determine the concentration of the dye in the initial (C_initial)
and final (C_final) dyebath samples.

o Calculate the percentage of dye exhaustion (%E) using the formula: %E = [(C_initial -
C_final) / C_initial] x 100

o Fixation Measurement: To measure fixation, the dyed fabric is thoroughly rinsed and soaped
to remove any unfixed dye. The amount of dye in the rinsing and soaping liquors is
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measured spectrophotometrically, and this value is subtracted from the total exhausted dye
to determine the amount of fixed dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://darongtester.com/aatcc-15-color-fastness-to-perspiration/
https://arcwear.com/aatcc-15-colorfastness-to-perspiration/
https://www.benchchem.com/product/b1660042#comparing-acid-yellow-220-with-other-acid-dyes-for-wool-dyeing
https://www.benchchem.com/product/b1660042#comparing-acid-yellow-220-with-other-acid-dyes-for-wool-dyeing
https://www.benchchem.com/product/b1660042#comparing-acid-yellow-220-with-other-acid-dyes-for-wool-dyeing
https://www.benchchem.com/product/b1660042#comparing-acid-yellow-220-with-other-acid-dyes-for-wool-dyeing
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1660042?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1660042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

